ENTEROTOXIN TYPE B, STAPHYLOCOCCUS AUREUS
Overview
Description
Staphylococcal Enterotoxin B (SEB) is an exotoxin produced by the gram-positive bacteria Staphylococcus aureus . It is one of the toxins responsible for staphylococcal food poisoning in humans . SEB is a superantigen, meaning it can stimulate a large number of immune cells, leading to significant inflammation . It is toxic by inhalation and ingestion .
Synthesis Analysis
SEB is produced by Staphylococcus aureus, a common bacterium found in the environment and in the human body . The toxin is synthesized by the bacteria during the exponential to stationary phases of bacterial growth . The production of SEB is regulated by the accessory gene regulator (Agr) system, a quorum sensing system in Staphylococcus aureus .Molecular Structure Analysis
SEB shares a similar two-domain fold (N and C-terminal domains) with a long alpha-helix in the middle of the molecule, a characteristic beta-barrel known as the “oligosaccharide/oligonucleotide fold” at the N-terminal domain and a beta-grasp motif at the C-terminal domain . Each superantigen possesses slightly different binding modes when it interacts with MHC class II molecules or the T-cell receptor .Chemical Reactions Analysis
SEB acts as a superantigen, causing the immune system to release a large amount of cytokines that lead to significant inflammation . It functions by cross-linking MHC class II molecules with T-cell receptors, leading to activation of a significant fraction of T-cells .Physical And Chemical Properties Analysis
SEB is a heat-stable superantigen . It can withstand boiling at 100°C for a few minutes . Despite its stability, it can be inactivated by certain decontamination methods, such as soap and water .Mechanism of Action
SEB facilitates the infection of the host organism by inducing pathogenesis . It causes a major inflammatory response in the host via superantigenic properties . It functions as a superantigen through activation of a significant fraction of T-cells (up to 20%) by cross-linking MHC class II molecules with T-cell receptors .
Safety and Hazards
SEB is a potential agent of bioterrorism due to its ease of production and dispersion, a delayed onset of symptoms, an ability to cause high morbidity, and the difficulty in discerning between intentional intoxication and natural intoxication . It is fatal if swallowed, in contact with skin, or if inhaled . It can cause skin irritation, serious eye irritation, and respiratory irritation .
Future Directions
properties
CAS RN |
11100-45-1 |
|---|---|
Product Name |
ENTEROTOXIN TYPE B, STAPHYLOCOCCUS AUREUS |
Molecular Formula |
C24H31N3O7 |
Molecular Weight |
0 |
Origin of Product |
United States |
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